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Compound of Interest

Compound Name: Pentachloroanisole

Cat. No.: B052094 Get Quote

An In-depth Technical Guide to
Pentachloroanisole
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

Pentachloroanisole, including its structure, physicochemical characteristics, and relevant

experimental protocols.

Chemical Structure and Identification
Pentachloroanisole, a halogenated anisole, is characterized by a benzene ring substituted

with five chlorine atoms and one methoxy group.

IUPAC Name: 1,2,3,4,5-pentachloro-6-methoxybenzene[1]

CAS Number: 1825-21-4[1][2][3][4]

Molecular Formula: C₇H₃Cl₅O[1][2][3][4][5][6][7]

Synonyms: Pentachlorophenyl methyl ether, Pentachloranisole, Benzene,

pentachloromethoxy-, Methyl pentachlorophenate[1][2][3][5][8]

Caption: Chemical structure of Pentachloroanisole.
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Physicochemical Properties
The key physicochemical properties of Pentachloroanisole are summarized in the table

below. This data is essential for understanding its behavior in various experimental and

environmental settings.

Property Value Reference

Molecular Weight 280.36 g/mol [5][6][7]

Appearance Needles or white crystals [1][5]

Melting Point 108-110 °C (226-228 °F) [1][4][5][7][9]

Boiling Point 309 °C (at 760 Torr) [4][5]

Water Solubility < 1 mg/mL at 25 °C (77 °F) [1][9]

Vapor Pressure 0.000592 mmHg [1]

LogP (Octanol/Water Partition

Coefficient)
5.45 [1]

Experimental Protocols
A common method for the synthesis of Pentachloroanisole involves the reaction of

hexachlorobenzene with sodium methoxide.[1]

Principle: This synthesis proceeds via a nucleophilic aromatic substitution reaction, where the

methoxide ion displaces a chloride ion on the hexachlorobenzene ring.

Materials:

Hexachlorobenzene

Sodium methoxide

Methanol (anhydrous)

Pyridine (anhydrous)
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Apparatus for heating and reflux

Extraction and purification equipment

Procedure:

Prepare a solution of sodium methoxide in anhydrous methanol.

In a separate reaction vessel, dissolve hexachlorobenzene in anhydrous pyridine.

Heat the hexachlorobenzene solution to boiling under reflux.

Slowly add the sodium methoxide solution to the boiling hexachlorobenzene solution.

Maintain the reaction mixture at reflux for a specified period, monitoring the reaction

progress by a suitable chromatographic technique (e.g., GC-MS).

After completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

The crude product is then purified using techniques such as recrystallization or column

chromatography to yield pure Pentachloroanisole.

Gas chromatography coupled with mass spectrometry (GC/MS) or an electron capture detector

(ECD) are common methods for the analysis of Pentachloroanisole in various matrices.[1]

Principle: The sample is first extracted and cleaned up to remove interfering substances. The

extract is then injected into a gas chromatograph, where Pentachloroanisole is separated

from other components based on its volatility and interaction with the stationary phase of the

column. The separated compound is then detected by a mass spectrometer, which provides

mass-to-charge ratio information for identification and quantification, or by an ECD, which is

highly sensitive to halogenated compounds.

Procedure:

Sample Preparation:
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Extraction: Extract the sample (e.g., soil, water, biological tissue) with a suitable organic

solvent (e.g., hexane, dichloromethane).

Cleanup: Use techniques like gel permeation chromatography or solid-phase extraction to

remove interfering compounds.[1]

GC Analysis:

Inject the cleaned-up extract into the GC system.

Separate the components on a capillary column appropriate for organochlorine pesticide

analysis.

Detection and Quantification:

Detect the eluted Pentachloroanisole using MS or ECD.

Quantify the amount of Pentachloroanisole by comparing the peak area to that of a

known standard.

Metabolic Pathway
Pentachloroanisole is known to be a metabolite of the wood preservative pentachlorophenol

(PCP).[1] Certain microorganisms, such as the fungus Trichoderma virgatum, can methylate

PCP to form Pentachloroanisole.[1] Conversely, Pentachloroanisole can undergo

demethylation to revert to pentachlorophenol.[10]

Metabolic Pathway of Pentachloroanisole

Pentachlorophenol (PCP)

Pentachloroanisole (PCA)

Methylation
(e.g., by Trichoderma virgatum) Demethylation
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Caption: Simplified metabolic pathway of Pentachloroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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